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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892 Get Quote

An In-depth Technical Guide to Methyl 2-methylhexanoate (CAS: 2177-81-3)

Abstract

This document provides a comprehensive technical overview of Methyl 2-methylhexanoate,

identified by CAS number 2177-81-3. It is a fatty acid ester recognized for its characteristic

fruity aroma.[1] This guide details its chemical and physical properties, spectroscopic

characteristics, synthesis methodologies, and common chemical reactions. Furthermore, it

explores its applications, particularly within the flavor and fragrance industries, and outlines

essential safety and handling protocols. The information is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Chemical Identity and Properties
Methyl 2-methylhexanoate is an organic compound classified as a fatty acid methyl ester.[1]

[2] Its fundamental identifiers and properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 2177-81-3[2]

IUPAC Name Methyl 2-methylhexanoate[2]

Synonyms
2-Methylhexanoic acid, methyl ester; Hexanoic

acid, 2-methyl-, methyl ester[2]

Molecular Formula C₈H₁₆O₂[2][3]

Molecular Weight 144.21 g/mol [2][3]

| InChI Key | NCFJODHIQVLMQF-UHFFFAOYSA-N[2] |

Table 2: Physical and Chemical Properties

Property Value Source

Melting Point -71 °C / -96 °F
(Data for isomer Methyl
hexanoate)

Boiling Point 151 °C / 304 °F
(Data for isomer Methyl

hexanoate)

Density 0.885 g/cm³ at 25 °C
(Data for isomer Methyl

hexanoate)

Appearance Colorless Liquid [4] (Data for similar ester)

Odor Fruity [4] (Data for similar ester)

| log Pow (Octanol/Water) | 2.34 | (Data for isomer Methyl hexanoate) |

Note: Some physical data is referenced from the closely related isomer, Methyl hexanoate, due

to a lack of specific data for Methyl 2-methylhexanoate in the provided results.

Spectroscopic Data
While a full spectroscopic analysis is not available in the search results, the NIST Chemistry

WebBook indicates the availability of mass spectrometry (electron ionization) and gas
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chromatography data for Methyl 2-methylhexanoate.[2] This data is crucial for the

identification and quantification of the compound in experimental settings.

Synthesis and Reactions
Synthesis
The most common and industrially viable method for synthesizing Methyl 2-methylhexanoate
is through the Fischer esterification of its corresponding carboxylic acid, 2-methylhexanoic acid,

with methanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid. The

synthesis of the precursor, 2-methylhexanoic acid, can be achieved through various organic

synthesis routes, including asymmetric hydrogenation for chiral-specific products.[5][6]

Experimental Protocol: Fischer Esterification of 2-
Methylhexanoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-methylhexanoic acid (1.0 eq) and methanol (3.0-5.0 eq). The excess

methanol serves as both a reactant and a solvent.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2

mol%) to the mixture while stirring.

Reflux: Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 2-4

hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.

Neutralize the excess acid by washing with a saturated sodium bicarbonate solution until

effervescence ceases.

Extraction: Wash the organic layer sequentially with water and brine. Dry the organic layer

over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

Purification: Filter off the drying agent and remove the excess methanol under reduced

pressure using a rotary evaporator. The resulting crude product can be further purified by

fractional distillation to yield pure Methyl 2-methylhexanoate.
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Synthesis of Methyl 2-methylhexanoate

2-Methylhexanoic Acid

Reflux
(Heat)

Methanol H₂SO₄ (catalyst)

Methyl 2-methylhexanoate Water (H₂O)

Click to download full resolution via product page

Caption: Fischer esterification workflow for Methyl 2-methylhexanoate.

Chemical Reactions
As a typical ester, Methyl 2-methylhexanoate can undergo several fundamental reactions:

Hydrolysis: In the presence of an acid or base catalyst, it can be hydrolyzed back to 2-

methylhexanoic acid and methanol.[4]

Transesterification: It can react with other alcohols in the presence of a catalyst to form a

different ester and methanol.[4]

Applications
Due to its pleasant, fruity aroma, Methyl 2-methylhexanoate and similar esters are utilized in

several industries:

Flavor and Fragrance: It serves as a flavoring agent in food products and a fragrance

component in perfumes, cosmetics, and personal care items.[4][7]

Chemical Intermediate: It can be used as a building block or precursor in the synthesis of

more complex organic molecules, such as plasticizers and surfactants.[4]
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Safety and Handling
The safety information is based on data for the closely related isomer, Methyl hexanoate, and

should be handled with corresponding care.

Table 3: GHS Hazard Information

Hazard Class Code Statement

Flammable Liquids H226
Flammable liquid and
vapor[8]

| Acute Aquatic Hazard | H402 | Harmful to aquatic life[8] |

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][10]

Ground/bond container and receiving equipment and use explosion-proof electrical

equipment.[8][9]

Wear protective gloves, eye protection, and face protection.[8][10]

Table 4: First Aid Measures

Exposure Procedure

Inhalation
Move the person into fresh air. If not
breathing, give artificial respiration.[10]

Skin Contact
Take off immediately all contaminated clothing.

Wash off with soap and plenty of water.[8][10]

Eye Contact

Rinse with plenty of water for at least 15

minutes. Remove contact lenses, if present and

easy to do.[10]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8] |

Table 5: Fire-Fighting Measures

Measure Instruction

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or
alcohol-resistant foam.[10]

Specific Hazards

Vapors are heavier than air and may form

explosive mixtures with air at elevated

temperatures.

| Protective Equipment | Wear self-contained breathing apparatus for firefighting if necessary.[8]

[10] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 2-methylhexanoate CAS number 2177-81-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-cas-number-
2177-81-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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